N-(8-fluoro-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazol-3-yl)benzamide

• IUPAC Name: N-(8-fluoro-4-oxopyrimido[2,1-b][1,3]benzothiazol-3-yl)benzamide
• InChI: InChI=1S/C17H10FN3O2S/c18-11-6-7-13-14(8-11)24-17-19-9-12(16(23)21(13)17)20-15(22)10-4-2-1-3-5-10/h1-9H,(H,20,22)
• InChI Key: QXLOABKDNNVFPE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=CN=C3N(C2=O)C4=C(S3)C=C(C=C4)F
• Molecular Formula: C17H10FN3O2S
• Molecular Weight: 339.3 g/mol

Description

N-(8-fluoro-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazol-3-yl)benzamide, also known as FOB or NSC 750854, is a small molecule inhibitor of the protein tyrosine phosphatase PRL-3. PRL-3 is overexpressed in many different types of cancer and has been implicated in cancer progression and metastasis. FOB has shown promise as a potential anti-cancer agent and has been the subject of scientific research in recent years.

Mechanism of Action

N-(8-fluoro-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazol-3-yl)benzamide inhibits the activity of the protein tyrosine phosphatase PRL-3 by binding to its active site. PRL-3 is overexpressed in many different types of cancer and has been implicated in cancer progression and metastasis. By inhibiting the activity of PRL-3, N-(8-fluoro-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazol-3-yl)benzamide may prevent cancer cells from proliferating and spreading.
Biochemical and Physiological Effects:
N-(8-fluoro-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazol-3-yl)benzamide has been shown to inhibit the activity of PRL-3 in cancer cells, which may prevent cancer cell proliferation and metastasis. N-(8-fluoro-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazol-3-yl)benzamide has also been shown to induce apoptosis in cancer cells, which is a process of programmed cell death that is important for preventing cancer cell growth.

Advantages and Limitations for Lab Experiments

One advantage of using N-(8-fluoro-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazol-3-yl)benzamide in lab experiments is that it specifically targets PRL-3, which is overexpressed in many different types of cancer cells. This makes N-(8-fluoro-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazol-3-yl)benzamide a potentially useful tool for studying the role of PRL-3 in cancer progression and metastasis. One limitation of using N-(8-fluoro-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazol-3-yl)benzamide in lab experiments is that it may not be effective in all types of cancer cells, as some cancer cells may have different signaling pathways that are not affected by PRL-3 inhibition.

Future Directions

There are several potential future directions for research on N-(8-fluoro-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazol-3-yl)benzamide. One direction is to study the efficacy of N-(8-fluoro-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazol-3-yl)benzamide in combination with other anti-cancer agents, such as chemotherapy drugs or immune checkpoint inhibitors. Another direction is to study the potential use of N-(8-fluoro-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazol-3-yl)benzamide as a diagnostic tool for detecting PRL-3 overexpression in cancer cells. Additionally, further research is needed to determine the safety and efficacy of N-(8-fluoro-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazol-3-yl)benzamide in clinical trials.

Scientific Research Applications

N-(8-fluoro-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazol-3-yl)benzamide has been studied extensively in vitro and in vivo for its potential anti-cancer properties. In vitro studies have shown that N-(8-fluoro-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazol-3-yl)benzamide inhibits the activity of PRL-3, which is overexpressed in many different types of cancer cells. In vivo studies have shown that N-(8-fluoro-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazol-3-yl)benzamide can inhibit tumor growth and metastasis in mouse models of cancer.